4-Pyridinecarboxylic acid, 3-[(4-methoxyphenyl)amino]-

• CAS RN: 117208-71-6
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol
• IUPAC Name: 3-(4-methoxyanilino)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H12N2O3/c1-18-10-4-2-9(3-5-10)15-12-8-14-7-6-11(12)13(16)17/h2-8,15H,1H3,(H,16,17)
• InChI Key: LHWRUNXRTGJYMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C(C=CN=C2)C(=O)O

Description

4-Pyridinecarboxylic acid, 3-[(4-methoxyphenyl)amino]- is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Fluoro-isonicotinic acid (50 mg, 0.354 mmol) and p-anisidine (44 mg, 0.354 mmol) was added to 2 ml dry THF and the mixture was cooled to −78° C. LiHMDS (1M in THF, 1.24 ml) was added and the mixture was allowed to warm to room temperature over night. Hydrochloric acid (1M in methanol, 5 ml) was added and the volatiles were removed in vacuo. The crude material was purified by preparative RP chromatography to give 11 mg (45 μmol; 13% yield) of pure desired product. LC-MS (method V): rt=1.82 min; m/z [M+H]+ 245.